Cas no 868546-77-4 (2,2,3,3-tetrafluoropropanethioamide)

• Product Name: 2,2,3,3-tetrafluoropropanethioamide
• CAS No: 868546-77-4
• MF: C₃H₃F₄NS
• MW: 161.121233224869
• MDL: MFCD20701792
• CID: 4264669
• PubChem ID: 12182313
• Update Time: 2025-09-27

2,2,3,3-tetrafluoropropanethioamide Chemical and Physical Properties

Names and Identifiers

• Propanethioamide, 2,2,3,3-tetrafluoro-
• 2,2,3,3-tetrafluoropropanethioamide
• EN300-1931527
• 2,2,3,3-tetrafluorothiopropionamide
• 868546-77-4

• MDL： MFCD20701792
• Inchi： 1S/C3H3F4NS/c4-1(5)3(6,7)2(8)9/h1H,(H2,8,9)
• InChI Key： PHRZGCWZFAXCFQ-UHFFFAOYSA-N
• SMILES： S=C(C(C(F)F)(F)F)N

Computed Properties

• Exact Mass: 160.99223292Da
• Monoisotopic Mass: 160.99223292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides